Cas no 1795457-27-0 (2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone)

• Product Name: 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone
• CAS No: 1795457-27-0
• MF: C₁₉H₂₁N₇OS
• MW: 395.481341123581
• CID: 5368081
• Update Time: 2025-06-08

2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

• Inchi： 1S/C19H21N7OS/c27-19(12-28-11-16-4-2-1-3-5-16)25-8-6-24(7-9-25)17-10-18(22-14-21-17)26-15-20-13-23-26/h1-5,10,13-15H,6-9,11-12H2
• InChI Key： HLTXFNHIACZTPB-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2C=C(N3C=NC=N3)N=CN=2)CC1)CSCC1=CC=CC=C1

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 680.8±65.0 °C(Predicted)
• pka: 2.22±0.37(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone

Comprehensive Analysis of 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS No. 1795457-27-0)

In the rapidly evolving field of medicinal chemistry, 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone (CAS No. 1795457-27-0) has garnered significant attention due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a thioether linkage with a piperazine and pyrimidine-triazole hybrid scaffold, making it a subject of interest for drug discovery and biochemical studies.

The molecular structure of CAS No. 1795457-27-0 incorporates a phenylmethylthio group, which is known to enhance lipophilicity and membrane permeability—a critical factor in the design of bioactive molecules. Researchers are particularly intrigued by the 1,2,4-triazole moiety, a heterocyclic component frequently employed in pharmaceuticals for its antimicrobial, antifungal, and anticancer properties. This dual functionality positions the compound as a candidate for investigating multi-target therapeutics, a trending topic in precision medicine.

Recent literature highlights the growing demand for small-molecule modulators of protein-protein interactions (PPIs), and 1795457-27-0’s piperazinyl-pyrimidine core aligns with this trend. Its potential to act as a kinase inhibitor or GPCR ligand has spurred studies in oncology and neurology, areas where users frequently search for terms like "next-generation kinase inhibitors" or "CNS drug development." Computational modeling suggests the compound’s affinity for ATP-binding pockets, further fueling interest in its mechanistic applications.

From a synthetic chemistry perspective, the compound’s benzylthio-ethanone segment offers versatility for derivatization, a feature highly valued in structure-activity relationship (SAR) studies. Laboratories focusing on high-throughput screening (HTS) often explore such scaffolds to optimize pharmacokinetic profiles. Notably, the inclusion of a 4-pyrimidinyl group aligns with current explorations into RNA-targeting drugs, a hot topic given the rise of mRNA-based therapies.

In conclusion, 2-[(Phenylmethyl)thio]-1-[4-[6-(1H-1,2,4-triazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]ethanone represents a compelling case study in modern drug design. Its structural complexity and functional diversity make it a valuable tool for addressing contemporary challenges in drug discovery, while its CAS No. 1795457-27-0 serves as a key identifier for researchers navigating chemical databases. As the scientific community continues to prioritize targeted therapies and polypharmacology, this compound’s relevance is poised to grow.